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Compound of Interest

Compound Name:
Adamantan-1-ylmethyl-methyl-

amine hydrobromide

CAS No.: 1185301-20-5

Cat. No.: B1521656

Get Quote

Welcome to the Technical Support Center for Adamantan-1-ylmethyl-methyl-amine
hydrobromide. This guide is engineered for researchers and drug development professionals

dealing with the unique physicochemical behaviors of adamantane-based amine salts. By

understanding the structural dichotomy of this compound—a highly lipophilic diamondoid core

paired with a polar hydrobromide salt—you can optimize your in vitro and in vivo experimental

workflows.

Physicochemical Profile
To predict the behavior of this compound in solution, it is critical to understand its quantitative

baseline metrics. The inclusion of the adamantane cage significantly increases the partition

coefficient, driving membrane permeability but complicating aqueous formulation.
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Property Value

Compound Name
Adamantan-1-ylmethyl-methyl-amine

hydrobromide

CAS Number (Salt) 1185301-20-5[1]

CAS Number (Free Base) 153461-22-4[2]

Molecular Formula C12H22BrN[3]

Molecular Weight 260.22 g/mol [4]

Physical State Crystalline Solid[2]

Core Scaffold Tricyclo[3.3.1.13,7]decane[5]

Estimated Lipophilicity Shift
+~3.1 cLogP units (attributed to the adamantane

cage)[6]

Troubleshooting Guide: Solubility Challenges
Q: Why does the compound rapidly precipitate when diluted from a DMSO stock into my

physiological assay buffer (pH 7.4)? A: This is a classic phase-shift phenomenon driven by the

molecule's structural dichotomy. The hydrobromide salt form is highly polar, allowing complete

dissolution in polar protic solvents like DMSO or pure water. However, when introduced to a

buffered physiological medium (pH 7.4), the amine group (which typically has a pKa around 9–

10) enters an equilibrium with its unprotonated free base. The 7[7]. Even a minor fraction of the

free base can exceed the kinetic solubility limit, causing rapid nucleation and precipitation.

Q: How can I enhance the aqueous dissolution rate without utilizing harsh organic solvents that

cause cytotoxicity? A: You must lower the thermodynamic barrier for the lipophilic adamantane

core to remain in the aqueous phase. We recommend adding carrier proteins (like 0.1% BSA)

or mild non-ionic surfactants (like 0.05% Tween-20) to your buffer prior to adding the

compound. These additives create hydrophobic micro-pockets that8[8].

Troubleshooting Guide: Stability & Storage
Q: Is the adamantane core susceptible to degradation during long-term storage in solution? A:

Generally, no. The adamantane cage is a virtually strain-free diamondoid structure consisting of
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three fused cyclohexane rings. This architecture confers7[7]. However, there is a mechanistic

exception: the tertiary bridgehead carbons of the adamantane cage are 6[6] in the presence of

strong oxidizing agents or active microsomes (e.g., Cytochrome P450 assays).

Q: Why has my solid powder become sticky and difficult to weigh accurately? A: While the

adamantane core is hydrophobic, the hydrobromide salt is hygroscopic. Exposure to ambient

humidity causes the salt to absorb moisture, leading to caking. This localized hydrolysis skews

the molecular weight calculations and compromises the accuracy of your stock concentrations.

Always store the solid desiccated at room temperature and allow the vial to equilibrate before

opening[1].

Experimental Protocols
Protocol A: Preparation of a Self-Validating 10 mM Stock
Solution
Causality: To prevent moisture-induced degradation and ensure absolute molar accuracy, the

compound must be handled under anhydrous conditions.

Desiccation: Equilibrate the sealed vial to room temperature inside a desiccator for 30

minutes to prevent ambient moisture condensation on the hygroscopic hydrobromide salt.

Precision Weighing: Rapidly weigh exactly 2.60 mg of the compound (MW = 260.22 g/mol )

into a sterile, amber glass vial.

Dissolution: Add 1.0 mL of anhydrous, LC-MS grade DMSO. Vortex vigorously for 60

seconds. The localized dipole of the hydrobromide salt will readily interact with DMSO,

ensuring rapid dissolution.

Self-Validation Step (Micro-Pellet Check): Do not rely solely on visual inspection. Centrifuge

the vial at 10,000 x g for 5 minutes. Carefully inspect the very bottom of the tube for a white

micro-pellet. If a pellet is present, dissolution is incomplete, and the supernatant

concentration is <10 mM. Sonicate for 5 minutes and repeat the centrifugation.

Storage: Aliquot into 50 µL volumes in tightly sealed, argon-purged tubes and store at -20°C.
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Protocol B: Aqueous Buffer Dilution and Sub-Visual
Aggregation Check
Causality: Rapid mixing prevents localized high concentrations of the compound, reducing the

thermodynamic drive for the free base to nucleate and precipitate upon pH shift.

Pre-warming: Warm both the 10 mM DMSO stock and the target aqueous buffer (e.g., PBS

pH 7.4) to 37°C.

Carrier Addition: Supplement the buffer with 0.1% BSA or 0.05% Tween-20 to stabilize the

lipophilic adamantane core.

Vortex-Assisted Dropwise Addition: While vortexing the buffer continuously, add the DMSO

stock dropwise to achieve the desired final concentration (e.g., 10 µM).

Self-Validation Step (Colloidal Aggregation Check): Measure the optical density of the final

solution at 600 nm (OD600) using a spectrophotometer blanked against the pure buffer. An

OD600 > 0.05 indicates sub-visual colloidal aggregation. If this occurs, the compound has

exceeded its kinetic solubility limit, and you must either increase the carrier protein

concentration or decrease the final compound concentration.

Workflow Visualization
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Workflow for solubility optimization of adamantane amine salts in aqueous media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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